N-(2,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
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Description
N-(2,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C19H17FN2O4S and its molecular weight is 388.41. The purity is usually 95%.
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Scientific Research Applications
Anticancer Research
The synthesis and characterization of oxazole derivatives, including compounds similar to N-(2,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide, have been explored for their potential anticancer activities. A study by Zyabrev et al. (2022) demonstrates the synthesis of 4-arylsulfonyl-1,3-oxazoles and their evaluation against various cancer cell lines, highlighting the potential of these compounds as leading candidates for further antitumor activity studies Zyabrev et al., 2022.
Fluorescent Molecular Probes
Oxazole derivatives have been utilized in the development of fluorescent solvatochromic dyes. Diwu et al. (1997) synthesized 2,5-diphenyloxazoles with "push-pull" electron transfer systems, exhibiting strong solvent-dependent fluorescence. These compounds serve as sensitive molecular probes for studying biological events and processes Diwu et al., 1997.
Antimicrobial Agents
Compounds incorporating the 1,3-oxazole structure have been synthesized and evaluated for their antimicrobial properties. Baviskar et al. (2013) investigated a series of thiazolidin-4-one derivatives, demonstrating in vitro antibacterial and antifungal activities, which suggests their potential as antimicrobial agents Baviskar et al., 2013.
Vibrational Spectroscopy and Quantum Computational Studies
The antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, similar in structure to the compound of interest, has been characterized through vibrational spectroscopy and quantum computational approaches. This study by Jenepha Mary et al. (2022) highlights the importance of understanding molecular interactions and stability for pharmaceutical applications Jenepha Mary et al., 2022.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O4S/c1-24-14-7-8-15(16(9-14)25-2)22-18(23)11-27-19-21-10-17(26-19)12-3-5-13(20)6-4-12/h3-10H,11H2,1-2H3,(H,22,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSMQJVKBKGBTEK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)CSC2=NC=C(O2)C3=CC=C(C=C3)F)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.